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Compound of Interest

Compound Name:
(2Z,6Z,10E,14E,18E)-

Farnesylfarnesol

Cat. No.: B161790 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemicals like (2Z,6Z,10E,14E,18E)-Farnesylfarnesol are paramount

for ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for this exact isomer is not readily available, guidance from related long-chain

unsaturated alcohols, such as farnesol and geranylgeraniol, provides a framework for safe

disposal. A conservative approach, treating the compound as potentially hazardous, is

recommended.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles with side shields, protective gloves, and

impervious clothing.[1][2] All handling of (2Z,6Z,10E,14E,18E)-Farnesylfarnesol should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any vapors or mists.[2][3][4] An accessible safety shower and eyewash station are essential.

[1]

In case of accidental exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek prompt medical attention.[1][3]
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Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and plenty of water.[1][3] If skin irritation or a rash occurs, consult a physician.[5][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Step-by-Step Disposal Protocol
The disposal of (2Z,6Z,10E,14E,18E)-Farnesylfarnesol should be managed as hazardous

chemical waste. Do not discharge this material into drains, water courses, or onto the ground.

[5][6]

Waste Collection:

Collect waste (2Z,6Z,10E,14E,18E)-Farnesylfarnesol and any materials contaminated

with it (e.g., paper towels, pipette tips) in a designated, leak-proof, and sealable container.

[7]

The container should be made of a material that is chemically compatible with long-chain

alcohols.

Label the container clearly as "Hazardous Waste" and specify the contents: "

(2Z,6Z,10E,14E,18E)-Farnesylfarnesol".[7]

Waste Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA).[8]

The SAA should be a cool, dark, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[1][3]

Ensure the container is kept closed except when adding waste.[8]

Accidental Spills:
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In the event of a small spill, absorb the material with an inert absorbent such as dry sand,

earth, or vermiculite.[5]

Collect the absorbent material into a sealed container for hazardous waste disposal.

Clean the contaminated surface thoroughly to remove any residual material.[5]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company.[7][9]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[5][7]

Quantitative Data on Related Compounds
Since specific quantitative data for (2Z,6Z,10E,14E,18E)-Farnesylfarnesol is limited, the

following table summarizes data for the related C15 and C20 terpene alcohols, farnesol and

geraniol, to provide context on potential hazards.
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Property Farnesol Geraniol

Molecular Formula C₁₅H₂₆O C₁₀H₁₈O

Acute Oral Toxicity (LD50) 20,000 mg/kg (rat)[10] >5000 mg/kg (rat)

Acute Dermal Toxicity (LD50) 15,000 mg/kg (rat)[10] >5000 mg/kg (rabbit)

Aquatic Toxicity (EC50)
2.2 mg/L, 48 hours (Daphnia

magna)[5]
Harmful to aquatic life

Flash Point 135 °C / 275 °F[2] 76 °C / 168 °F[3]

Boiling Point 111 °C at 0.35 mmHg[11] 229 - 230 °C[3]

Specific Gravity 0.885 at 15 °C[11] 0.878[3]

GHS Hazard Statements

Causes skin irritation, May

cause an allergic skin reaction,

Causes serious eye irritation,

Toxic to aquatic life with long

lasting effects.[5][6]

Causes skin irritation, May

cause an allergic skin reaction,

Causes serious eye damage.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

(2Z,6Z,10E,14E,18E)-Farnesylfarnesol.
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Disposal Workflow for (2Z,6Z,10E,14E,18E)-Farnesylfarnesol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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